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Compound of Interest

Compound Name: Bromocyclopentane

Cat. No.: B041573 Get Quote

Essential Safety and Handling Guide for
Bromocyclopentane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with bromocyclopentane. Adherence

to these procedures is essential for ensuring a safe laboratory environment.

Hazard Identification and Classification
Bromocyclopentane is classified as a flammable liquid and vapor.[1] It is crucial to handle this

chemical in well-ventilated areas and away from ignition sources.
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Hazard Classification Description

Physical Hazard

Flammable liquid and vapor.[1] Vapors may form

explosive mixtures with air and can travel to an

ignition source and flash back.[2][3] Containers

may explode when heated.[2][3]

Health Hazard

May cause eye and skin irritation.[4] Inhalation

of vapors can lead to respiratory tract irritation,

dizziness, or suffocation.[4] Ingestion may

cause gastrointestinal irritation.[4]

Environmental Hazard

Should not be released into the environment.[2]

Prevent spillage from entering drains or

waterways.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling bromocyclopentane
to minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations Standards

Eye and Face Protection
Wear chemical safety goggles

or a face shield.[4][6]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4][6]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin contact.[1][4] Impervious

and flame-retardant antistatic

protective clothing is

recommended.[6]

EN 374 for chemical protection

gloves.[7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

[4] A full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges is

appropriate for higher-risk

scenarios.[6]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

[4]

Operational and Handling Procedures
Strict adherence to the following operational steps is crucial for the safe handling of

bromocyclopentane.

1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[5]

Verify that an emergency eyewash station and safety shower are readily accessible.[1]

Remove all potential ignition sources, including open flames, hot surfaces, and sparks.[1][5]
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Use spark-proof tools and explosion-proof equipment.[1][5]

Ground and bond containers when transferring the material to prevent static discharge.[5]

2. Handling:

Wear the mandatory PPE as specified in the table above.

Avoid direct contact with eyes, skin, and clothing.[5]

Do not inhale vapors or mists.[5]

Keep the container tightly closed when not in use.[5][8]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[1][2][8]

Keep containers tightly closed and sealed.[5][8]

Store away from heat, sparks, and open flames.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][4]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.[2][4][9]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[2][4][9]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[4][6][8]

Spill

Evacuate the area and remove all ignition

sources.[10] Ventilate the area. Contain the spill

with an inert absorbent material (e.g., sand,

earth, vermiculite).[5] Use spark-proof tools for

cleanup.[5] Collect the residue in a suitable

container for disposal.[5]

Fire

Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam to extinguish the fire.

[4][6] Water may be ineffective.[4] Use water

spray to cool fire-exposed containers.[4]

Firefighters should wear self-contained

breathing apparatus and full protective gear.[1]

[2][3][4]

Disposal Plan
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Proper disposal of bromocyclopentane and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of in accordance with local, state, and federal regulations. This

may involve incineration in a licensed facility after admixture with a suitable combustible

material.[5] Do not dispose of it into sewer systems.[5]

Empty Containers: Do not reuse empty containers. They may retain product residue and can

be hazardous.[5] Decontaminate containers before disposal.[5] Observe all label safeguards

until the container is cleaned or destroyed.[5]
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Bromocyclopentane Handling and Emergency Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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